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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)oxirane

Cat. No.: B101943

Disclaimer: Information on the specific hazards and handling of 2-(4-Fluorophenyl)oxirane is
limited. The following guidance is based on data for structurally similar compounds, such as 2-
(2-Fluorophenyl)-2-(4-fluorophenyl)oxirane and (R)-(3-Fluorophenyl)oxirane, and should be
treated as a precautionary guideline. A risk assessment should be conducted by qualified
personnel before handling this chemical.

Immediate Safety and Hazard Information

2-(4-Fluorophenyl)oxirane is anticipated to be a hazardous substance. Based on data from
similar fluorinated phenyl oxiranes, it may be fatal if it comes into contact with the skin, cause
an allergic skin reaction, and be very toxic to aquatic life with long-lasting effects.[1][2] It is
crucial to avoid all contact with the eyes, skin, and clothing and to prevent its release into the
environment.[1][2]

First Aid Measures:

 In case of skin contact: Immediately remove all contaminated clothing and wash the affected
area with plenty of water. Seek immediate medical attention.[1][2][3]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical advice.[3]

 If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2][4]
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« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-(4-Fluorophenyl)oxirane.

Protection Type Specification Rationale

Safety glasses with side-
shields conforming to EN166
) or NIOSH-approved safety To prevent accidental splashes
Eye/Face Protection )
goggles.[1] A face shield may to the eyes.
be necessary for splash

hazards.[6]

Chemically resistant,
impervious gloves such as
] nitrile rubber, butyl rubber, or To avoid direct skin contact.[1]
Hand Protection ]
neoprene.[7] Regularly inspect  [7]
gloves for signs of degradation

or permeation.

A laboratory coat or chemical- ) )
) ] To protect skin from potential
Body Protection resistant coveralls.[8] Ensure
) ] exposure.[1]
clothing provides full coverage.

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a o ) )

) ) ] To minimize the inhalation of
Respiratory Protection NIOSH-approved respirator
) ) ) vapors or aerosols.[4]
with an appropriate cartridge
for organic vapors should be

used.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to ensure safety.
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Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that all necessary PPE is available and in good
condition. The work area, preferably a chemical fume hood, should be clean and uncluttered.
An emergency eyewash station and safety shower must be readily accessible.[4]

e Handling:

o

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.

[¢]

[e]

Use only non-sparking tools and take precautionary measures against static discharge.[4]

[e]

Keep the container tightly closed when not in use.[4]

o

Do not eat, drink, or smoke in the handling area.[1][4]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
and sources of ignition.[3][4][9] The storage area should be locked.[1][2]

e Spill Management:

o

In case of a spill, evacuate the area and ensure adequate ventilation.

[e]

Wear appropriate PPE, including respiratory protection.

o

Absorb the spill with an inert material such as sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[4][10]

[¢]

[¢]

Do not let the product enter drains or waterways.[4]

Disposal Protocol:

o Waste Collection:
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o All waste materials, including the chemical itself and any contaminated items (e.g., gloves,
absorbent materials), must be considered hazardous waste.

o Collect waste in a dedicated, leak-proof, and clearly labeled container.[10] The label
should include "Hazardous Waste" and the full chemical name.

e Disposal:

o Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[2][11]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 2-(4-Fluorophenyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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